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For Researchers, Scientists, and Drug Development Professionals

Abstract
8-Hydroxydaidzein, a hydroxylated isoflavone primarily found in fermented soy products, has

garnered significant scientific interest due to its diverse biological activities. This technical guide

provides a comprehensive overview of the chemical structure and physical properties of 8-
Hydroxydaidzein. It includes detailed spectral data, experimental protocols for its isolation and

analysis, and a review of its known signaling pathway interactions. This document is intended

to serve as a valuable resource for researchers and professionals in the fields of natural

product chemistry, pharmacology, and drug development.

Chemical Structure
8-Hydroxydaidzein, systematically named 7,8-dihydroxy-3-(4-hydroxyphenyl)chromen-4-one,

is a derivative of the well-known soy isoflavone, daidzein.[1][2] The introduction of a hydroxyl

group at the C-8 position of the chromen-4-one ring significantly influences its physicochemical

and biological properties.
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Identifier Value

IUPAC Name
7,8-dihydroxy-3-(4-hydroxyphenyl)chromen-4-

one[1][2]

Synonyms
4',7,8-Trihydroxyisoflavone, 7,8,4'-

Trihydroxyisoflavone

CAS Number 75187-63-2

Molecular Formula C₁₅H₁₀O₅[1]

Molecular Weight 270.24 g/mol

SMILES
C1=CC(=CC=C1C2=COC3=C(C2=O)C=CC(=C

3O)O)O

InChI

InChI=1S/C15H10O5/c16-9-3-1-8(2-4-9)11-7-

20-15-10(13(11)18)5-6-12(17)14(15)19/h1-7,16-

17,19H

InChIKey BMZFZTMWBCFKSS-UHFFFAOYSA-N

Physical and Chemical Properties
8-Hydroxydaidzein is a solid at room temperature and exhibits limited solubility in water. Its

stability is pH-dependent, with noted instability in alkaline solutions.
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Property Value Source

Physical Description Solid

Melting Point 210 °C

Water Solubility 14.2 mg/L

logP 2.1

pKa (strongest acidic) 8.9

Polar Surface Area 87.49 Å²

Rotatable Bond Count 1

Stability
Unstable in alkaline solutions

(pH > 7)

Spectral Data
Detailed spectral analysis is crucial for the identification and characterization of 8-
Hydroxydaidzein.

Mass Spectrometry (MS/MS):

Precursor m/z: 271.0601 [M+H]⁺

Major Fragments: 215, 152.9

¹³C NMR Spectroscopy: While a complete, assigned spectrum from a single source is not

readily available, data from various sources indicate characteristic shifts for the isoflavone core

and the additional hydroxyl group.

(Note: The following is a representative, though not exhaustive, list of expected chemical shifts

based on available data.)
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Carbon Atom Expected Chemical Shift (ppm)

C-2 ~153

C-3 ~123

C-4 ~175

C-4a ~116

C-5 ~115

C-6 ~110

C-7 ~145

C-8 ~130

C-8a ~148

C-1' ~121

C-2', C-6' ~130

C-3', C-5' ~115

C-4' ~157

UV-Vis Spectroscopy: Isoflavones typically exhibit two major absorption bands in the UV-Vis

spectrum. For 8-Hydroxydaidzein, these are expected around 260 nm (Band II) and 330 nm

(Band I).

Infrared (IR) Spectroscopy: Key expected vibrational bands for 8-Hydroxydaidzein include:

O-H stretching: ~3200-3600 cm⁻¹ (broad, due to hydroxyl groups)

C=O stretching (ketone): ~1620-1640 cm⁻¹

C=C stretching (aromatic): ~1450-1600 cm⁻¹

C-O stretching: ~1000-1300 cm⁻¹
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Experimental Protocols
Isolation of 8-Hydroxydaidzein from Fermented Soy
This protocol outlines a general procedure for the isolation of 8-Hydroxydaidzein from a

fermented soybean source.
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Fermented Soybean Koji

Extraction with Ethyl Acetate

Concentration under Reduced Pressure

Silica Gel Column Chromatography

Gradient Elution (e.g., Hexane:Ethyl Acetate)

Preparative HPLC

Recrystallization

Pure 8-Hydroxydaidzein
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Seed cells in a 96-well plate

Treat cells with varying concentrations of 8-Hydroxydaidzein

Incubate for 24-48 hours

Add MTT solution to each well

Incubate for 2-4 hours

Add solubilization solution (e.g., DMSO)

Measure absorbance at ~570 nm

Calculate cell viability relative to control
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Inflammatory Stimulus (e.g., LPS) Inhibition
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Cellular Stress / Growth Factors
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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